N-allyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide

• IUPAC Name: 2-[4-[ethyl(methylsulfonyl)amino]phenoxy]-N-prop-2-enylacetamide
• InChI: InChI=1S/C14H20N2O4S/c1-4-10-15-14(17)11-20-13-8-6-12(7-9-13)16(5-2)21(3,18)19/h4,6-9H,1,5,10-11H2,2-3H3,(H,15,17)
• InChI Key: IOEFLFSTCDIVIH-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)OCC(=O)NCC=C)S(=O)(=O)C
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-allyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide, also known as AM-1241, is a synthetic cannabinoid receptor agonist. It is a potent and selective agonist for the cannabinoid receptor subtype 2 (CB2), which is primarily expressed in immune cells and peripheral tissues. AM-1241 has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and cancer.

Mechanism of Action

The mechanism of action of N-allyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide is primarily mediated by the activation of CB2 receptors. CB2 receptors are predominantly expressed in immune cells and peripheral tissues, and they play a key role in the regulation of immune function and inflammation. Activation of CB2 receptors by this compound can modulate the activity of various immune cells, including T cells, B cells, macrophages, and dendritic cells. This can lead to the inhibition of pro-inflammatory cytokines and chemokines, as well as the enhancement of anti-inflammatory cytokines and regulatory T cells.
Biochemical and Physiological Effects
This compound can have various biochemical and physiological effects depending on the target tissue and cell type. In immune cells, this compound can modulate the activity of various signaling pathways involved in immune function and inflammation. This can lead to the inhibition of pro-inflammatory cytokines and chemokines, as well as the enhancement of anti-inflammatory cytokines and regulatory T cells.
In peripheral tissues, this compound can modulate the activity of various signaling pathways involved in pain perception and cancer progression. This can lead to the inhibition of pain signaling and the inhibition of cancer cell growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-allyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide in lab experiments is its selectivity for CB2 receptors. This allows for more specific modulation of immune function and inflammation, without affecting CB1 receptors in the central nervous system. Another advantage of using this compound is its potency, which allows for lower doses to be used in experiments.
One of the limitations of using this compound in lab experiments is its solubility in aqueous solutions. This compound is only sparingly soluble in water, which can limit its use in certain experiments. Another limitation of using this compound is its potential for off-target effects, particularly in high doses or in non-selective cell types.

Future Directions

There are several future directions for the research and development of N-allyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide. One potential direction is the development of more potent and selective CB2 receptor agonists, which can be used for more specific modulation of immune function and inflammation. Another potential direction is the development of CB2 receptor agonists with improved solubility and pharmacokinetic properties, which can improve their efficacy and safety in clinical settings.
Another future direction is the investigation of the potential synergistic effects of this compound with other therapeutic agents, such as opioids, non-steroidal anti-inflammatory drugs, and chemotherapy agents. The combination of this compound with these agents may lead to improved efficacy and reduced side effects.
Conclusion
In conclusion, this compound is a synthetic cannabinoid receptor agonist with potential therapeutic applications in various diseases, including pain, inflammation, and cancer. The compound has been extensively studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments. There are several future directions for the research and development of this compound, which may lead to improved efficacy and safety in clinical settings.

Scientific Research Applications

N-allyl-2-{4-[ethyl(methylsulfonyl)amino]phenoxy}acetamide has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising applications of this compound is in the treatment of pain. Studies have shown that this compound can effectively reduce pain in various animal models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. The analgesic effects of this compound are thought to be mediated by the activation of CB2 receptors in the peripheral nervous system and immune cells, which can inhibit the release of pro-inflammatory mediators and enhance the production of endogenous opioids.
In addition to its analgesic effects, this compound has also been studied for its potential anti-inflammatory and anti-cancer properties. Studies have shown that this compound can reduce inflammation in various animal models of inflammatory diseases, including arthritis, colitis, and asthma. The anti-inflammatory effects of this compound are thought to be mediated by the inhibition of pro-inflammatory cytokines and chemokines, as well as the modulation of immune cell function.
This compound has also been studied for its potential anti-cancer properties. Studies have shown that this compound can inhibit the growth and metastasis of various types of cancer cells, including breast cancer, prostate cancer, and glioma. The anti-cancer effects of this compound are thought to be mediated by the modulation of multiple signaling pathways involved in cell proliferation, apoptosis, and angiogenesis.